Cas no 1803817-07-3 (2,3-Dimethyl-4-fluorobenzenesulfonamide)

• Product Name: 2,3-Dimethyl-4-fluorobenzenesulfonamide
• CAS No: 1803817-07-3
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• MDL: MFCD28794245
• CID: 5686148
• PubChem ID: 119014167
• Update Time: 2025-06-11

2,3-Dimethyl-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-fluorobenzenesulfonamide
• Benzenesulfonamide, 4-fluoro-2,3-dimethyl-

• MDL： MFCD28794245
• Inchi： 1S/C8H10FNO2S/c1-5-6(2)8(13(10,11)12)4-3-7(5)9/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： BELWVTSBUAOCEC-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(F)C(C)=C1C

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 350.1±52.0 °C(Predicted)
• pka: 10.18±0.60(Predicted)

Additional information on 2,3-Dimethyl-4-fluorobenzenesulfonamide

Professional Introduction to 2,3-Dimethyl-4-fluorobenzenesulfonamide (CAS No. 1803817-07-3)

2,3-Dimethyl-4-fluorobenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1803817-07-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 2,3-Dimethyl-4-fluorobenzenesulfonamide, particularly the presence of a fluorine atom and methyl substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug development.

The molecular structure of 2,3-Dimethyl-4-fluorobenzenesulfonamide consists of a benzene ring substituted with two methyl groups at the 2- and 3-positions and a fluorine atom at the 4-position, with a sulfonamide group (-SO₂NH₂) attached to the ring. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of various enzymes and receptors, making them effective in treating conditions such as infections, inflammation, and cancer. The introduction of fluorine into the sulfonamide structure further enhances these properties by improving lipophilicity and reducing susceptibility to metabolic degradation.

2,3-Dimethyl-4-fluorobenzenesulfonamide has been explored in several preclinical studies for its potential applications in drug development. Research indicates that this compound exhibits inhibitory activity against certain enzymes involved in bacterial metabolism, suggesting its utility as an antimicrobial agent. Additionally, its structural motif suggests potential interactions with mammalian targets, which could be exploited for therapeutic purposes such as anti-inflammatory or anticancer treatments.

The synthesis of 2,3-Dimethyl-4-fluorobenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom at the 4-position of the benzene ring is particularly challenging due to the electrophilic nature of fluorine-containing intermediates. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve this modification efficiently.

The pharmacokinetic properties of 2,3-Dimethyl-4-fluorobenzenesulfonamide are also of great interest. Studies have shown that sulfonamides can exhibit variable bioavailability depending on their structural modifications. The presence of methyl groups and a fluorine atom can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug formulations and ensuring therapeutic efficacy.

In conclusion, 2,3-Dimethyl-4-fluorobenzenesulfonamide (CAS No. 1803817-07-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its therapeutic applications and optimize its synthetic pathways. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of novel therapeutic agents.